Cas no 49579-63-7 (Benzaldehyde, 2,2'-iminobis-)

• Product Name: Benzaldehyde, 2,2'-iminobis-
• CAS No: 49579-63-7
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• CID: 2640192
• PubChem ID: 148482
• Update Time: 2025-06-09

Benzaldehyde, 2,2'-iminobis- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Iminobisbenzaldehyde
• 2,2'-AZANEDIYLDIBENZALDEHYDE
• 49579-63-7
• 2,2'-iminodibenzaldehyde
• LWHFAPRJWXQCGV-UHFFFAOYSA-N
• Benzaldehyde, 2,2'-iminobis-
• DTXSID70197911
• G82684
• DTXCID30120402
• SCHEMBL4333864

• Inchi： 1S/C14H11NO2/c16-9-11-5-1-3-7-13(11)15-14-8-4-2-6-12(14)10-17/h1-10,15H
• InChI Key： LWHFAPRJWXQCGV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1NC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 225.078978594Da
• Monoisotopic Mass: 225.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2Ų

Additional information on Benzaldehyde, 2,2'-iminobis-

Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7): A Comprehensive Overview in Modern Chemical Research

Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) is a significant compound in the realm of organic chemistry, renowned for its unique structural properties and versatile applications. This bisbenzaldehyde derivative, characterized by a central imine linkage, has garnered considerable attention in recent years due to its role in synthetic chemistry, material science, and pharmaceutical research. The compound's molecular structure, featuring two benzaldehyde units connected by an imine group, imparts distinct reactivity and functionality that make it a valuable intermediate in various chemical transformations.

The chemical formula of Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) is C₁₄H₁₀O₂, reflecting its composition of carbon, hydrogen, and oxygen atoms. The presence of the imine functional group (-C=N-) at the core of the molecule enhances its potential as a building block for more complex structures. This feature has been exploited in the synthesis of polymers, ligands for metal catalysis, and even in the development of novel pharmaceutical agents.

In recent years, the study of Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) has been further advanced by its incorporation into various research areas. One notable application lies in the field of polymer chemistry, where this compound serves as a precursor for constructing high-performance materials. The imine linkage allows for facile cross-linking reactions, leading to polymers with enhanced thermal stability and mechanical strength. These properties are particularly valuable in applications such as coatings, adhesives, and advanced composites.

Moreover, the reactivity of Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) has been leveraged in pharmaceutical research. Its ability to participate in condensation reactions with amines and alcohols makes it a useful scaffold for designing bioactive molecules. Researchers have explored its derivatives as potential inhibitors of various enzymatic pathways relevant to diseases such as cancer and inflammation. Preliminary studies suggest that certain analogs exhibit promising anti-inflammatory and antioxidant properties, warranting further investigation.

The synthesis of Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) typically involves the condensation of benzaldehyde with hydrazine or related hydrazine derivatives under controlled conditions. This reaction yields the desired bisbenzaldehyde derivative with high selectivity and yield when optimized properly. Advances in synthetic methodologies have enabled the preparation of this compound with greater efficiency and purity, facilitating its use in sensitive applications such as catalysis and drug development.

In the context of catalysis, Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) has been employed as a ligand or co-ligand in transition metal-catalyzed reactions. Its nitrogen-rich structure provides coordination sites that can enhance the efficiency of catalytic cycles such as cross-coupling reactions and hydrogenations. Such applications are crucial in industrial processes where high selectivity and turnover rates are required for producing fine chemicals and pharmaceuticals.

The compound's role in material science extends beyond polymers to include functional dyes and sensors. The imine group's sensitivity to environmental factors such as pH and temperature makes it an attractive component for developing chemical sensors capable of detecting specific analytes with high sensitivity. Additionally, derivatives of Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) have been investigated for their potential use in organic light-emitting diodes (OLEDs), where their ability to form stable conjugated systems contributes to improved device performance.

The pharmacological potential of Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) continues to be an area of active investigation. Researchers are exploring its derivatives as leads for new therapeutic agents by leveraging computational modeling and high-throughput screening techniques. These efforts aim to identify molecules that can modulate biological pathways associated with neurological disorders and metabolic diseases without significant side effects.

In conclusion, Benzaldehyde, 2,2'-iminobis (CAS No. 49579-63-7) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations that are invaluable in polymer science、catalysis、pharmaceutical development，and material engineering。As research progresses，the full potential of this compound is expected to be realized，leading to innovative solutions in industry and medicine alike。